Cas no 709647-30-3 (N-(3-cyanophenyl)-2-fluorobenzamide)

• Product Name: N-(3-cyanophenyl)-2-fluorobenzamide
• CAS No: 709647-30-3
• MF: C₁₄H₉FN₂O
• MW: 240.232466459274
• CID: 3110491
• PubChem ID: 2707602
• Update Time: 2025-06-14

N-(3-cyanophenyl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanophenyl)-2-fluorobenzamide
• EN300-37260
• G23109
• 709647-30-3
• Z26548132
• AKOS000167300
• JDB64730
• AN-329/13120035
• STL065593
• CS-0247722
• 864-318-9

• Inchi： 1S/C14H9FN2O/c15-13-7-2-1-6-12(13)14(18)17-11-5-3-4-10(8-11)9-16/h1-8H,(H,17,18)
• InChI Key： FAWNNBNAYWSVGO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 240.06989108Da
• Monoisotopic Mass: 240.06989108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-cyanophenyl)-2-fluorobenzamide

Recent Advances in the Study of N-(3-cyanophenyl)-2-fluorobenzamide (CAS: 709647-30-3) in Chemical Biology and Pharmaceutical Research

N-(3-cyanophenyl)-2-fluorobenzamide (CAS: 709647-30-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and efficacy in various disease models. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

The compound's structural features, including the cyanophenyl and fluorobenzamide moieties, contribute to its unique interactions with biological targets. Recent in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have also investigated its binding affinity to key protein targets, revealing promising selectivity profiles that could be exploited for drug development.

In the context of drug discovery, N-(3-cyanophenyl)-2-fluorobenzamide has shown potential as a lead compound for the development of novel kinase inhibitors. Several research groups have reported its inhibitory effects on various kinases implicated in cancer progression, with IC50 values in the low micromolar range. These findings have spurred further optimization efforts to improve potency and selectivity while maintaining favorable drug-like properties.

Pharmacokinetic studies of 709647-30-3 have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. Recent animal studies indicate moderate oral bioavailability and reasonable metabolic stability, though challenges remain in optimizing its tissue distribution profile. Researchers are actively exploring structural modifications to address these limitations while preserving the compound's therapeutic potential.

The safety profile of N-(3-cyanophenyl)-2-fluorobenzamide has been evaluated in preliminary toxicology studies. While showing generally favorable results at therapeutic doses, some studies have noted dose-dependent hepatotoxicity that warrants further investigation. Current research efforts are focused on understanding the molecular basis of these observations and developing strategies to mitigate potential adverse effects.

Recent synthetic chemistry advancements have enabled more efficient routes to produce 709647-30-3 and its analogs. Novel catalytic methods have been developed to improve yield and purity, facilitating larger-scale production for preclinical studies. These synthetic innovations are crucial for supporting the compound's progression through the drug development pipeline.

In conclusion, N-(3-cyanophenyl)-2-fluorobenzamide represents a promising chemical scaffold with multiple potential therapeutic applications. While significant progress has been made in understanding its biological activities and pharmacological properties, further research is needed to fully realize its clinical potential. The compound continues to attract attention from both academic and industrial researchers, positioning it as an important subject for ongoing investigation in chemical biology and pharmaceutical sciences.